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carboxylic acid

Cat. No.: B12988582

Get Quote
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Executive Summary

5-Azaspiro[3.5]nonane-8-carboxylic acid is a bicyclic amino acid used to reduce lipophilicity
and restrict conformational flexibility in drug candidates. Unlike linear amino acids, its
spirocyclic core imposes unique geometric constraints.

e CAS No: 1367934-56-6 (Free acid) / 1419101-47-5 (HCI salt)

» Core Stability: High thermal stability; resistant to intramolecular lactamization due to
geometric strain (anti-Bredt rule).

e Primary Risk: Intermolecular oligomerization during activation and oxidation of the secondary
amine in solution.

Part 1: Critical Stability Profile
1. The "Anti-Bredt" Stability Advantage

A common concern with
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-amino acids (where the amine and carboxylic acid are separated by three carbons) is
spontaneous intramolecular cyclization to form stable lactams (pyrrolidones).

However, 5-Azaspiro[3.5]nonane-8-carboxylic acid is geometrically immune to this
degradation pathway.

e Mechanism: Intramolecular attack of the N5 nitrogen on the C8 carbonyl would generate a
bridged bicyclic lactam structure equivalent to 2-quinuclidone (1-azabicyclo[2.2.2]octan-2-
one).

o Why it fails: This transition state violates Bredt's Rule. The resulting twisted amide bond
would result in extreme orbital misalignment, rendering the structure thermodynamically
unstable and kinetically inaccessible under standard synthesis conditions.

o Practical Implication: You do not need to worry about spontaneous lactam formation during
storage or standard handling, unlike with linear GABA analogs.

2. Oligomerization Risks

While it cannot cyclize internally, the molecule is a zwitterionic monomer. In concentrated
solutions (>0.1 M) or during activation (e.g., with EDC/NHS or HATU) without N-protection, the
free amine of one molecule will readily attack the activated ester of another, leading to linear
oligomers/polyamides.

3. Stereochemical Integrity

The compound possesses cis/trans isomerism relative to the spiro-center.

e Isomerism: The C8 position is a stereocenter relative to the C4 spiro-junction. Commercial
supplies are often mixtures or specific diastereomers (e.g., cis- or trans-rel).

o Epimerization: The C8 proton is alpha to a carbonyl and can be acidic. Avoid prolonged
exposure to strong bases (e.g., NaH, LIHMDS) at high temperatures to prevent epimerization
of pure diastereomers.

Part 2: Visualizing Reactivity & Troubleshooting

The following diagram illustrates the decision logic for handling the compound in solution to
prevent degradation.
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Figure 1: Stability logic flow. Note the "Geometrically Forbidden" pathway for self-cyclization,
distinguishing this scaffold from linear amino acids.

Part 3: Troubleshooting & FAQs
Category 1: Solubility & Dissolution

Q: Why is the compound not dissolving in Dichloromethane (DCM) or Ethyl Acetate? A: As an
amino acid, the compound exists as a zwitterion (internal salt) in its neutral state, creating a
high crystal lattice energy that resists non-polar solvents.

¢ Solution:
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o For Reactions: Use polar aprotic solvents like DMF or DMSO.

o For Workup: To extract into organics, you must break the zwitterion. Adjust aqueous pH to
~10-11 (to deprotonate the amine, though this forms the carboxylate salt) or protect the
amine first.

o Protocol: The most common strategy is to use the N-Boc protected derivative for organic
solubility. If using the free amino acid, perform reactions in water/dioxane mixtures with an
inorganic base (e.g., NaHCO3).

Q: The HCI salt is turning into a sticky gum. Is it degraded? A: Likely not degraded, but
hygroscopic. The hydrochloride salt of secondary amines is prone to absorbing atmospheric
moisture.

o Fix: Dry under high vacuum over P205. Store in a desiccator at -20°C. Handle quickly in
ambient air.

Category 2: Chemical Stability

Q: | see a new peak in LCMS at M+14 or M+16 after stirring in methanol. What is it? A:

o M+14 (Methyl Ester): If you are storing the carboxylic acid in methanol with trace acid (e.g.,
from the HCI salt form), you are driving Fischer esterification.

o Prevention: Avoid storing methanolic solutions for >4 hours. Use non-nucleophilic alcohols
(iPrOH) or acetonitrile.

 M+16 (N-Oxide): The secondary amine at position 5 is susceptible to oxidation by dissolved
oxygen or peroxides in aged solvents (THF/Ether).

o Prevention: Use peroxide-free solvents and degas buffers.

Q: Why is my amide coupling yield low (dimer formation)? A: You likely attempted to activate
the carboxylic acid without protecting the amine (N5).

e Mechanism: The activation agent (e.g., HATU) activates the C8-COOH. The N5-amine of a
neighboring molecule attacks this active ester, forming a dimer/oligomer.
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e Protocol:
o Protect N5 (e.g., with Boc20) before activating the acid.
o Alternatively, if synthesizing a homopolymer is the goal, high concentration favors this.

o Do not rely on "dilution” to prevent this; the kinetics of amide coupling are fast.

Category 3: Analytical Interpretation

Q: The NMR shows doubled peaks. Is my sample impure? A: Check the integration. If the ratio
IS consistent (e.g., 1:1 or 3:1), this is likely cis/trans isomerism or rotamers (if N-protected).

o Explanation: The 5-azaspiro[3.5]nonane system is rigid.[1] Substituents at C8 can exist
axially or equatorially relative to the piperidine ring, leading to distinct diastereomers.

¢ Validation: Run a High-Temperature NMR (e.g., at 60°C). If peaks coalesce, they are
rotamers. If they remain distinct, they are diastereomers.

Part 4: Standardized Protocols
Protocol A: Preparation of Stock Solution (10 mM)

Use this for biological assays to ensure stability.

Solvent: DMSO (Dimethyl sulfoxide), anhydrous.

Concentration: Dissolve 1.7 mg (Free Acid) or 2.1 mg (HCI Salt) per 1 mL DMSO.

Storage: Aliquot into amber glass vials. Store at -20°C.

Shelf Life: 6 months. Avoid repeated freeze-thaw cycles (precipitates may form).

Protocol B: N-Boc Protection (For improved solubility)
Use this if you need to perform chemistry in DCM/THF.

e Suspend 5-azaspiro[3.5]nonane-8-carboxylic acid (1.0 eq) in 1:1 Dioxane/Water.

e Add NaHCO3 (2.5 eq) and stir until dissolved.
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Add Boc20 (1.2 eq) dissolved in a small amount of dioxane.

Stir at RT for 4-16 hours.

Acidify to pH 3 with 1M HCI (carefully, to avoid cleaving Boc).

Extract immediately with Ethyl Acetate. The product will now be soluble in organic layers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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